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Compound of Interest

Compound Name:
(S)-(-)-2-(Boc-amino)-1,4-

butanediol

Cat. No.: B143952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (S)-(-)-2-
(Boc-amino)-1,4-butanediol, a chiral building block valuable in synthetic chemistry. The

following sections detail its properties, potential hazards, safe handling procedures, and

experimental applications, with a focus on its use in the synthesis of chiral catalysts.

Chemical and Physical Properties
(S)-(-)-2-(Boc-amino)-1,4-butanediol is a stable, combustible solid. Key quantitative data for

this compound are summarized in the table below.
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Property Value Reference

CAS Number 128427-10-1 [1][2]

Molecular Formula C₉H₁₉NO₄ [1]

Molecular Weight 205.25 g/mol [2]

Melting Point 65-69 °C [2]

Optical Activity
[α]20/D −8°, c = 1 in

chloroform
[2]

Appearance White to off-white solid

Purity ≥97% [2]

Safety and Hazard Information
While specific toxicological data for (S)-(-)-2-(Boc-amino)-1,4-butanediol are limited,

information from safety data sheets (SDS) and data on the parent compound, 1,4-butanediol,

can be used to infer potential hazards.

GHS Hazard Classification
The Globally Harmonized System (GHS) classification for substances containing 1,4-butanediol

indicates potential hazards. Users should handle (S)-(-)-2-(Boc-amino)-1,4-butanediol with

the assumption that it may share some of these properties.

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[3]

Specific Target Organ Toxicity - Single Exposure

(Category 3)
H336: May cause drowsiness or dizziness.[3]

Note: This classification is for the parent compound, 1,4-butanediol, and should be considered

as a potential hazard for its derivatives.

Summary of Potential Hazards
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Ingestion: May be harmful if swallowed.[3][4]

Inhalation: May cause respiratory irritation, drowsiness, or dizziness.[3][5]

Skin Contact: May cause skin irritation.[5]

Eye Contact: May cause serious eye irritation.[5]

Combustibility: The material is a combustible solid.[2]

Safe Handling and Storage
Adherence to proper laboratory safety protocols is essential when working with (S)-(-)-2-(Boc-
amino)-1,4-butanediol.

Personal Protective Equipment (PPE)
A comprehensive list of recommended personal protective equipment is provided below.

Protection Type Recommendation

Eye/Face Protection Safety glasses with side shields or goggles.[6]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved N95 respirator is

recommended.[2]

Handling Procedures
Avoid contact with skin and eyes.[7]

Avoid inhalation of dust.[7]

Use only in a well-ventilated area, such as a chemical fume hood.[7]

Wash hands thoroughly after handling.[7]
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Keep away from heat, sparks, and open flames.[7]

Storage Conditions
Keep the container tightly closed.[3]

Store in a cool, dry, and well-ventilated place.[7]

The substance is hygroscopic and should be protected from moisture.[4]

Recommended storage temperature is 4°C.[8]

First Aid Measures
In case of exposure, follow these first-aid guidelines and seek medical attention.

Exposure Route First Aid Measures

Ingestion

If swallowed, rinse mouth with water. Do not

induce vomiting. Call a poison center or doctor if

you feel unwell.[3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If symptoms persist,

call a physician.[3]

Skin Contact
Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3]

Accidental Release and Disposal
Accidental Release

Wear appropriate personal protective equipment.[3]
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Avoid generating dust.

Sweep up the spilled material and place it in a suitable container for disposal.[6]

Avoid runoff into drains and waterways.[7]

Disposal
Dispose of contents and container in accordance with local, regional, national, and

international regulations.[3]

Contact a licensed professional waste disposal service.

Experimental Protocols and Applications
(S)-(-)-2-(Boc-amino)-1,4-butanediol is primarily used as a chiral precursor in the synthesis of

organocatalysts and metal complexes for asymmetric reactions.[2]

Synthesis of a Chiral Thiourea Organocatalyst
This protocol is a representative example of the synthesis of a chiral thiourea organocatalyst

from a chiral amino alcohol.

Methodology:

Deprotection of the Boc Group: The Boc-protected amino diol is treated with an acid, such as

trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent (e.g.,

dichloromethane or dioxane), to remove the Boc protecting group and yield the

corresponding amine salt.

Neutralization: The amine salt is neutralized with a base (e.g., triethylamine or sodium

bicarbonate) to obtain the free amine.

Thiourea Formation: The free amine is then reacted with an isothiocyanate derivative (e.g.,

3,5-bis(trifluoromethyl)phenyl isothiocyanate) in a suitable solvent like dichloromethane or

tetrahydrofuran at room temperature to form the chiral thiourea catalyst.
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Purification: The resulting thiourea catalyst is purified by column chromatography on silica

gel.

Deprotection

Neutralization

Thiourea Formation Purification

Boc-Amino Diol

Amine Salt  DCM/Dioxane

Acid (TFA/HCl)

Free AmineBase (Et3N)

Chiral Thiourea Catalyst

  DCM/THF

Isothiocyanate Purified Catalyst  Column Chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis of a chiral thiourea organocatalyst.

Preparation of a Chiral Bis-Copper(II) Catalyst
This is a general procedure for the formation of a chiral copper(II) complex from a chiral amino

alcohol ligand.

Methodology:

Ligand Preparation: The chiral amino diol, (S)-(-)-2-(amino)-1,4-butanediol (after deprotection

as described in 6.1), is used as the chiral ligand.
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Complexation: The chiral ligand is dissolved in a suitable solvent, such as methanol or

ethanol. A solution of a copper(II) salt (e.g., copper(II) chloride, CuCl₂) in the same solvent is

added to the ligand solution.

Reaction: The reaction mixture is stirred at room temperature or with gentle heating to

facilitate the formation of the copper(II) complex.

Isolation and Purification: The resulting chiral bis-copper(II) complex may precipitate from the

solution upon cooling or after the addition of a less polar solvent. The solid is collected by

filtration, washed, and dried. Recrystallization can be performed for further purification.

Ligand Preparation

Complexation Isolation Purification

Chiral Amino Diol

Reaction Mixture

  Methanol/Ethanol

Copper(II) Salt Chiral Copper(II) Complex  Stirring/Heating Purified Complex  Filtration/Recrystallization

Click to download full resolution via product page

Caption: General workflow for the preparation of a chiral copper(II) complex.

Logical Relationships in Asymmetric Catalysis
The synthesized chiral catalysts are employed in asymmetric reactions, such as the Michael

addition, to produce enantiomerically enriched products. The following diagram illustrates the

logical relationship in such a catalytic cycle.
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Caption: Logical flow of an asymmetric catalytic reaction.

This guide is intended to provide a comprehensive overview of the safety and handling of (S)-
(-)-2-(Boc-amino)-1,4-butanediol for a technical audience. Always consult the most recent

Safety Data Sheet from your supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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